ML179

• Molecular Formula: C21H25F3N4O2
• Molecular Weight: 422.4 g/mol
• InChI: InChI=1S/C21H25F3N4O2/c22-21(23,24)15-5-4-8-17(13-15)26-9-11-27(12-10-26)18-14-19(29)28(20(30)25-18)16-6-2-1-3-7-16/h4-5,8,13-14,16H,1-3,6-7,9-12H2,(H,25,30)
• InChIKey: MFABFKUNLDYKGH-UHFFFAOYSA-N

ML179: Selective LRH1 Inverse Agonist

ML179 (SR-1309, CAS 1883548-87-5) is a synthetic small molecule that functions as an inverse agonist of the Liver Receptor Homolog-1 (LRH1, also known as NR5A2) [1]. It exhibits an IC50 of 320 nM in reporter assays and achieves a maximum efficacy of 64% repression of LRH1 transcriptional activity [1]. The compound displays >31-fold selectivity for LRH1 over the closely related nuclear receptor Steroidogenic Factor-1 (SF1, NR5A1) [1]. ML179 has demonstrated anti-proliferative activity in the ER-negative breast cancer cell line MDA-MB-231, highlighting its utility in oncology research .

LRH1 inverse agonist probe for pathway inhibition studies

Isoform-selectivity assay context: LRH1 over SF1

Supports cell-model endpoint review in ER-negative breast cancer lines

• [1] Busby S, Nuhant P, Cameron M, et al. Discovery of Inverse Agonists for the Liver Receptor Homologue-1 (LRH1; NR5A2). 2010 Oct 12 [Updated 2011 Dec 12]. In: Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Table 2, SAR of Probes and Selected Analogs. View Source

ML179 Substitution: Why It Fails

The LRH1 (NR5A2) nuclear receptor is a complex therapeutic target with a ligand-binding domain that can accommodate both agonists and inverse agonists, leading to divergent biological outcomes [1]. Within the class of inverse agonists, compounds exhibit significant variability in potency, selectivity, and efficacy profiles. ML179 (CID 45100448) and its close analog ML180 (CID 3238389) were developed as chemical probes, but they demonstrate markedly different IC50 values (320 nM vs. 3.7 µM, respectively) and selectivity windows [1]. Furthermore, LRH1 agonists such as GSK8470 produce opposite functional effects, making the specific mechanism of action (inverse agonism) a critical determinant of experimental outcomes . Therefore, assuming functional equivalence between ML179 and any other LRH1-interacting compound without direct comparative data will likely lead to irreproducible or contradictory results.

Mechanism Agonist vs. inverse agonist may produce opposite functional effects in LRH1 models.

Potency Analog ML180 exhibits substantially lower assay potency; direct substitution may alter target engagement.

Selectivity SF1 selectivity profile differs across close analogs; cross-reactivity context may not transfer.

• [1] Busby S, Nuhant P, Cameron M, et al. Discovery of Inverse Agonists for the Liver Receptor Homologue-1 (LRH1; NR5A2). 2010 Oct 12 [Updated 2011 Dec 12]. In: Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Table 2, SAR of Probes and Selected Analogs. View Source

ML179: Evidence vs Closest Analogs

Superior Potency vs ML180

In a direct head-to-head comparison, ML179 exhibits a 13-fold higher potency than the structurally related inverse agonist ML180. The IC50 for ML179 is 0.281 µM (281 nM), while the IC50 for ML180 is 3.7 µM [1]. This substantial difference in potency is critical for studies requiring lower compound concentrations to achieve effective target engagement, potentially reducing off-target effects at higher doses.

Potency vs ML180

Head-to-head

IC50 0.281 µM (ML180: 3.7 µM)

Supports assay potency context; 13-fold lower IC50 in reporter assay

Cell-based LRH1 transcriptional assay

Evidence Dimension	Potency (IC50) against LRH1
Target Compound Data	0.281 µM (281 nM)
Comparator Or Baseline	ML180: 3.7 µM
Quantified Difference	13-fold (13.2x) lower IC50
Conditions	Cell-based reporter assay for LRH1 transcriptional activity

Why This Matters

This 13-fold potency advantage means ML179 can achieve the same level of target inhibition as ML180 using a significantly lower molar concentration, which is a key factor in assay design and minimizing potential cytotoxicity.

• [1] Busby S, Nuhant P, Cameron M, et al. Discovery of Inverse Agonists for the Liver Receptor Homologue-1 (LRH1; NR5A2). 2010 Oct 12 [Updated 2011 Dec 12]. In: Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Table 2, SAR of Probes and Selected Analogs. View Source

Enhanced Selectivity Over SF1

ML179 demonstrates significantly greater selectivity for LRH1 over the anti-target SF1 (NR5A1) than its analog ML180. ML179 exhibits a >31.25-fold selectivity window, whereas ML180 shows a >2.7-fold selectivity window [1]. Both compounds are inactive against SF1 at concentrations up to 10 µM, but the larger selectivity window for ML179 indicates a cleaner profile with a lower probability of SF1-mediated off-target effects at relevant working concentrations.

Selectivity over SF1

Head-to-head

ML179: >31.25-fold ML180: >2.7-fold

Isoform-selectivity review; cleaner SF1 avoidance profile

Reporter assays, up to 10 µM

Evidence Dimension	Selectivity (Fold over SF1)
Target Compound Data	>31.25-fold
Comparator Or Baseline	ML180: >2.7-fold
Quantified Difference	>11.6-fold greater selectivity
Conditions	Cell-based reporter assays for LRH1 and SF1 transcriptional activity

Why This Matters

For researchers studying LRH1-specific pathways, ML179's enhanced selectivity profile reduces the risk of confounding results from unintended modulation of the closely related SF1 nuclear receptor.

• [1] Busby S, Nuhant P, Cameron M, et al. Discovery of Inverse Agonists for the Liver Receptor Homologue-1 (LRH1; NR5A2). 2010 Oct 12 [Updated 2011 Dec 12]. In: Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Table: Probe Structure & Characteristics. View Source

Aqueous Solubility vs ML180

In a direct comparison of solubility in phosphate-buffered saline (PBS), ML179 exhibits a solubility of 3.9 µM, which is 2.2-fold lower than the solubility of ML180 at 8.5 µM [1]. This difference in aqueous solubility is a critical parameter for experimental design, particularly for cell-based assays where compound precipitation can lead to inaccurate dose-response curves and false-negative results.

Aqueous Solubility

Head-to-head

3.9 µM (ML180: 8.5 µM in PBS)

Formulation-context review; lower solubility requires assay optimization

PBS, room temperature

Evidence Dimension	Aqueous Solubility
Target Compound Data	3.9 µM in PBS
Comparator Or Baseline	ML180: 8.5 µM in PBS
Quantified Difference	2.2-fold lower solubility
Conditions	Phosphate-buffered saline (PBS) at room temperature

Why This Matters

Researchers must account for ML179's lower aqueous solubility when designing assays, as it may require the use of lower DMSO concentrations or the addition of solubilizing agents to ensure the compound remains in solution.

• [1] Busby S, Nuhant P, Cameron M, et al. Discovery of Inverse Agonists for the Liver Receptor Homologue-1 (LRH1; NR5A2). 2010 Oct 12 [Updated 2011 Dec 12]. In: Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Table: Probe Chemical Characterization. View Source

VP16 Counterscreen Selectivity

A key differentiator between ML179 and ML180 is their activity in a VP16 fold-change counterscreen assay. ML179 shows a -6% change, indicating minimal activity, while ML180 shows a 1% change [1]. Although both values are considered inactive, the negative value for ML179 suggests a different mode of interaction with the VP16 transactivation system, which may translate to reduced interference in certain reporter gene assays.

VP16 Counterscreen

Head-to-head

ML179: −6% ML180: 1%

Assay interference context; minimal activity in VP16 fold-change

Counterscreen for transactivation

Evidence Dimension	Activity in VP16 Counterscreen
Target Compound Data	-6% fold change
Comparator Or Baseline	ML180: 1% fold change
Quantified Difference	Difference of 7% (directionally opposite)
Conditions	VP16 Fold Change Counterscreen Assay

Why This Matters

This differential behavior in a counterscreen assay highlights that ML179 may offer cleaner data with less assay interference in certain cellular contexts, making it a preferred choice for mechanistic studies.

• [1] Busby S, Nuhant P, Cameron M, et al. Discovery of Inverse Agonists for the Liver Receptor Homologue-1 (LRH1; NR5A2). 2010 Oct 12 [Updated 2011 Dec 12]. In: Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Table: Probe Structure & Characteristics. View Source

Partial Inverse Agonism Efficacy

While ML179 is more potent (lower IC50) than ML180, it achieves a lower maximum efficacy of 40% repression at 550 nM, compared to ML180's 64% repression at 10 µM [1]. This indicates that ML179 is a partial inverse agonist in this assay system, while ML180 acts as a more efficacious inverse agonist, albeit at much higher concentrations.

Max Efficacy

Head-to-head

ML179: 40% at 550 nM ML180: 64% at 10 µM

Partial inverse agonist endpoint context; moderate repression profile

LRH1 transcriptional reporter

Evidence Dimension	Maximum Efficacy (Repression)
Target Compound Data	40% at 550 nM
Comparator Or Baseline	ML180: 64% at 10 µM
Quantified Difference	ML180 achieves 24% greater repression at 18x higher concentration
Conditions	Cell-based reporter assay for LRH1 transcriptional activity

Why This Matters

The partial inverse agonism of ML179 may be advantageous for applications where complete inhibition of LRH1 activity is not desired, offering a more nuanced tool for probing pathway biology.

• [1] Busby S, Nuhant P, Cameron M, et al. Discovery of Inverse Agonists for the Liver Receptor Homologue-1 (LRH1; NR5A2). 2010 Oct 12 [Updated 2011 Dec 12]. In: Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Table 2, SAR of Probes and Selected Analogs. View Source

ML179: Application Scenarios

ER-Negative Breast Cancer Studies

For studies investigating the role of LRH1 in ER-negative breast cancer, ML179's 13-fold higher potency (IC50 0.281 µM) compared to ML180 (IC50 3.7 µM) makes it the preferred tool compound [1]. Its anti-proliferative activity in MDA-MB-231 cells further supports its use in cellular models of this aggressive cancer subtype .

LRH1-Specific Pathway Analysis

When experimental designs require clean, LRH1-specific modulation to avoid confounding effects from the closely related nuclear receptor SF1, ML179 is the optimal choice. Its >31-fold selectivity window over SF1 is over an order of magnitude greater than the >2.7-fold window offered by ML180 [1].

Partial Inverse Agonism Studies

ML179's partial inverse agonist profile (40% maximum repression) offers a unique advantage over more efficacious but less potent compounds like ML180 (64% repression) [1]. This allows researchers to study the effects of a moderate, rather than a complete, reduction in LRH1 transcriptional activity, which may more closely mimic certain physiological or pathological states.

HTS Counter-Screen Negative Control

Based on its minimal activity in a VP16 fold-change counterscreen (-6%), ML179 may serve as a superior negative control or reference compound in HTS campaigns designed to identify LRH1 modulators with specific functional selectivity profiles, compared to ML180 (1% change) [1].

Application

Selection Property

Validation Focus

ER-negative breast cancer cell-model studies

Potency comparator context

Cell proliferation endpoint review

LRH1-specific pathway analysis

Selectivity over SF1 review

SF1 off-target endpoint monitoring

Partial inverse agonism research

Efficacy ceiling context

Pathway modulation degree review

HTS counter-screen reference

Counterscreen activity profile

Assay interference reduction

• [1] Busby S, Nuhant P, Cameron M, et al. Discovery of Inverse Agonists for the Liver Receptor Homologue-1 (LRH1; NR5A2). 2010 Oct 12 [Updated 2011 Dec 12]. In: Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. View Source